Cas no 2639374-59-5 (rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid)

• Product Name: rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid
• CAS No: 2639374-59-5
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5639251
• PubChem ID: 165899480
• Update Time: 2025-07-21

rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639374-59-5
• rac-(2R,4S)-1-[(benzyloxy)carbonyl]-2,4-dimethyl-1H,2H,3H,4H-imidazo[1,5-a]pyrimidine-8-carboxylic acid
• EN300-27782777
• rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid

• Inchi： 1S/C17H19N3O4/c1-11-8-12(2)20(15-14(16(21)22)18-10-19(11)15)17(23)24-9-13-6-4-3-5-7-13/h3-7,10-12H,8-9H2,1-2H3,(H,21,22)/t11-,12+/m0/s1
• InChI Key： IIMRHSNYEZTXAG-NWDGAFQWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2=C(C(=O)O)N=CN2[C@@H](C)C[C@H]1C)=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.7Ų

Additional information on rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid

Introduction to Rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic Acid (CAS No. 2639374-59-5)

Rac-(2R,4S)-1-(benzyloxycarbonyl)-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid, identified by its CAS number 2639374-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the imidazo[1,5-a][1,2]benzothiazine scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications.

The< strong>benzyloxycarbonyl (Boc) protecting group in the molecule's structure plays a crucial role in its synthesis and stability. The Boc group is commonly employed in peptide chemistry to protect the amino group during synthetic procedures, ensuring controlled reactivity and preventing unwanted side reactions. In the context of this compound, the Boc group enhances the molecule's solubility and stability, making it more amenable to further chemical modifications and biological studies.

The core structure of Rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid features a fused imidazole and pyrimidine ring system. This bicyclic framework is known to exhibit a wide range of biological activities due to its ability to interact with various biological targets. The presence of< strong>dimethyl substituents at the 2 and 4 positions further modulates the electronic properties of the molecule, influencing its binding affinity and pharmacological effects.

Recent research in the field of heterocyclic chemistry has highlighted the importance of imidazo[1,5-a][1,2]benzothiazine derivatives as potential scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific configuration of Rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid makes it an attractive candidate for further investigation into its pharmacological properties.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For instance, preliminary data indicate that it may interfere with the activity of enzymes involved in signal transduction pathways associated with inflammatory responses. This observation aligns with the growing interest in developing novel anti-inflammatory agents that target specific molecular pathways.

The stereochemistry of Rac-(2R,4S)-1-(benzyloxy)carbonyl-2,4-dimethyl-1H,2H,3H,4H-imidazo1,5-apyrimidine-8-carboxylic acid is particularly noteworthy. The presence of stereocenters at the 2 and 4 positions imparts unique conformational flexibility to the molecule. This flexibility can be exploited to optimize binding interactions with biological targets by fine-tuning the three-dimensional structure of the compound. Such stereochemical control is essential in drug design to enhance efficacy while minimizing off-target effects.

The synthesis of Rac-(2R，4S)-1-(benzyloxy)carbonyl]-24dimethyl-lHzHz3HzHz-imidazo[15a][12]benzothiazine8-carboxylic acid involves multi-step organic transformations that showcase advanced synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core and protection-deprotection strategies to manipulate reactive sites. The use of< strong>Boc protection ensures that sensitive functional groups remain intact throughout the synthetic process.

The< strong>Rac-configuration denotes a mixture of enantiomers in equal proportions. This racemic mixture can be separated into its individual enantiomers using techniques such as chiral chromatography or diastereomeric salt formation. The study of each enantiomer separately can provide valuable insights into their distinct biological activities and pharmacokinetic profiles.

Advances in computational chemistry have enabled researchers to predict and analyze the binding modes of Rac-(2R，4S)-14dimethyl-lHzHz3HzHz-imidazo[15a][12]benzothiazine8-carboxylic acid with various biological targets. Molecular docking simulations can identify potential binding pockets on proteins or enzymes relevant to drug action. These predictions guide experimental efforts by highlighting key interactions that need to be optimized for therapeutic efficacy.

The potential therapeutic applications of this compound are broad and multifaceted。 Its structural features suggest that it may have utility in treating conditions characterized by abnormal inflammatory responses or enzymatic activity。 For example， it could be explored as a lead compound for developing novel anti-inflammatory drugs targeting specific inflammatory pathways。

In conclusion， Rac-(24S)-14dimethyl-lHzHz3HzHz-imidazo[15a][12]benzothiazine8-carboxylic acid (CAS No。 2639374595) represents a promising candidate for further pharmacological investigation。 Its unique structural features， including stereochemical complexity and functional group modifications， make it an attractive scaffold for drug discovery。 Ongoing research aims to elucidate its biological activities， optimize its pharmacokinetic properties， and explore its potential as a therapeutic agent。